Cas no 1246032-36-9 (Benzyl 2,5-diazaspiro[3.5]nonane-5-carboxylate)

• Product Name: Benzyl 2,5-diazaspiro[3.5]nonane-5-carboxylate
• CAS No: 1246032-36-9
• MF: C₁₅H₂₀N₂O₂
• MW: 260.331503868103
• MDL: MFCD17079019
• CID: 1216515
• PubChem ID: 71741478
• Update Time: 2025-07-23

Benzyl 2,5-diazaspiro[3.5]nonane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 2,5-diazaspiro[3.5]nonane-5-carboxylate
• CS-0077238
• DTXSID40857111
• AKOS027254243
• 5-CBZ-2,5-DIAZASPIRO[3.5]NONANE
• 1246032-36-9
• benzyl2,5-diazaspiro[3.5]nonane-5-carboxylate
• SB50967

• MDL： MFCD17079019
• Inchi： 1S/C15H20N2O2/c18-14(19-10-13-6-2-1-3-7-13)17-9-5-4-8-15(17)11-16-12-15/h1-3,6-7,16H,4-5,8-12H2
• InChI Key： GTLCKMQBICDJEG-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCCCC21CNC2)=O

Computed Properties

• Exact Mass: 260.152477885g/mol
• Monoisotopic Mass: 260.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl 2,5-diazaspiro[3.5]nonane-5-carboxylate

Comprehensive Overview of Benzyl 2,5-diazaspiro[3.5]nonane-5-carboxylate (CAS No. 1246032-36-9)

Benzyl 2,5-diazaspiro[3.5]nonane-5-carboxylate (CAS No. 1246032-36-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique spirocyclic structure and versatile applications. This compound belongs to the class of diazaspiro compounds, which are increasingly explored for their potential in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Its molecular framework, featuring a spiro[3.5]nonane core, offers a rigid yet flexible scaffold that is highly valued in medicinal chemistry for modulating biological activity.

The growing interest in Benzyl 2,5-diazaspiro[3.5]nonane-5-carboxylate is reflected in its frequent appearance in scientific literature and patent filings. Researchers are particularly intrigued by its potential role in addressing neurodegenerative diseases, such as Alzheimer's and Parkinson's, where spirocyclic compounds have shown promise in targeting key pathological mechanisms. Additionally, its carboxylate and benzyl functional groups make it a valuable intermediate for further chemical modifications, enabling the synthesis of derivatives with tailored properties.

From a synthetic perspective, CAS No. 1246032-36-9 exemplifies the advancements in spirocycle synthesis, a field that has seen rapid progress due to innovations in catalytic methods and green chemistry. The compound's 2,5-diazaspiro motif is often synthesized via cyclization reactions or multicomponent couplings, techniques that align with the pharmaceutical industry's push for sustainable and efficient processes. This aligns with broader trends in AI-driven drug design, where computational tools are used to predict the bioactivity of spirocyclic scaffolds like this one.

In the context of user search trends, queries such as "spirocyclic compounds in drug discovery" and "applications of diazaspiro nonanes" highlight the demand for accessible yet technical information on this topic. Other frequently searched terms include "CAS 1246032-36-9 supplier" and "Benzyl 2,5-diazaspiro synthesis," underscoring the compound's commercial and research relevance. By addressing these queries, this overview aims to bridge the gap between complex scientific data and practical insights for chemists, pharmacologists, and industry professionals.

Quality control and analytical characterization of Benzyl 2,5-diazaspiro[3.5]nonane-5-carboxylate are critical for ensuring its suitability in high-value applications. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. These methods are essential for meeting regulatory standards, particularly in GMP-compliant manufacturing environments where consistency is paramount.

Looking ahead, the potential of CAS No. 1246032-36-9 extends beyond current applications. With the rise of personalized medicine and targeted therapies, spirocyclic compounds like this one are poised to play a pivotal role in next-generation treatments. Their ability to interact selectively with biological targets while minimizing off-effects makes them attractive candidates for addressing unmet medical needs. As research continues, the full scope of Benzyl 2,5-diazaspiro[3.5]nonane-5-carboxylate's contributions to science and healthcare will undoubtedly expand.